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Compound Name: 2,2-Dibromoadamantane
CAS No.: 7314-84-3
Cat. No.: B3281222
Get Quote
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Introduction & Significance

2,2-Dibromoadamantane (CAS: 7314-84-3) is a critical geminal dihalide intermediate in
diamondoid chemistry. Unlike its bridgehead isomer (1,3-dibromoadamantane), the 2,2-isomer
possesses a gem-dibromide functionality at the secondary carbon bridge, imparting unique
reactivity. It serves as a primary precursor for the synthesis of adamantylideneadamantane (a
sterically congested alkene) and various spiro-adamantane derivatives used in antiviral and
neurological drug development.

This guide provides a definitive reference for the spectroscopic characterization (NMR, IR, MS)
and synthesis of 2,2-dibromoadamantane, distinguishing it from common isomers to ensure
experimental precision.

Synthesis & Preparation Protocol

The synthesis of 2,2-dibromoadamantane is classically achieved through the gem-
bromination of 2-adamantanone using phosphorus pentabromide (
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). This method is preferred for its high conversion rates and specificity toward the ketone
functionality.

Reaction Scheme

The transformation involves the nucleophilic attack of bromide on the activated phosphorylated
intermediate, followed by elimination of phosphoryl bromide (
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Caption: Synthesis of 2,2-dibromoadamantane via gem-bromination of 2-adamantanone.

Experimental Procedure

o Reagent Preparation: Freshly prepare
by adding bromine (
) dropwise to phosphorus tribromide (
) at 0°C under
atmosphere.

e Reaction: Add 2-adamantanone (1.0 eq) to the

(1.2 eq) mixture. The reaction can be performed neat or in petroleum ether.[1]

o Conditions: Stir at room temperature for 24—48 hours. Monitoring by TLC is difficult due to
low polarity; GC-MS is recommended.

o Work-up: Pour the mixture onto crushed ice (Caution: Exothermic hydrolysis of
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). Extract with dichloromethane (

)

 Purification: Wash organic layer with saturated

and brine. Dry over

.[2][3] Recrystallize from methanol or ethanol to yield white crystalline needles.

Spectroscopic Characterization
A. Mass Spectrometry (MS)

The mass spectrum of 2,2-dibromoadamantane is dominated by the isotopic signature of the
two bromine atoms.

e Molecular lon (

): The compound displays a characteristic 1:2:1 triad pattern due to the natural abundance of
and
isotopes.

o m/z 292;

(Relative Intensity: ~50%)

o m/z 294:

(Relative Intensity: ~100%, Base Peak usually M-Br)

o m/z 296:
(Relative Intensity: ~50%)
e Fragmentation:
o m/z 213/215: Loss of one bromine atom

. This is often the base peak (100%) due to the stability of the 2-adamantyl cation.
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o m/z 133: Loss of the second bromine

, forming the adamantyl skeleton.

Molecular lon (M+)
m/z 292, 294, 296
(1:2:2)

[M - Br]+
m/z 213, 215
(2:1)

Adamantyl Cation
m/z 133

Click to download full resolution via product page

Caption: Primary fragmentation pathway in Electron Impact (El) Mass Spectrometry.

B. Nuclear Magnetic Resonance (NMR)
The high symmetry (

) of the adamantane cage simplifies the NMR spectra.

H NMR (Proton)

Unlike 1- or 2-monobromoadamantane, 2,2-dibromoadamantane has no protons on the C2
carbon. The spectrum consists of broad multiplets corresponding to the bridgehead and
methylene protons.
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Chemical

i Assignment
Position Type =l | Multiplicity Integration 2

Logic
» PpmM)

Bridgehead
protons

adjacent to
H1, H3 CH 2.65-2.80 Broad Singlet  2H
. Deshielded

by inductive
effect.[4]

Methylene

protons
H4, H10 2.30-2.45 Multiplet 4H
to

bridgeheads.

Distal
H5, H7 CH 1.95-2.10 Broad Singlet 2H bridgehead
protons.

Remaining
methylene

H6, H8, H9 1.70-1.85 Multiplet 6H
protons

(cage).

Note: Shifts are reported in

. Values may vary slightly (

ppm) depending on concentration.

C NMR (Carbon)

The spectrum is definitive for confirming the gem-dibromo substitution. The C2 carbon appears
significantly downfield but not as far as a ketone (

ppm).
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Chemical Shift (
Position Type Characteristics
» Ppm)

Diagnostic Peak.

Quaternary carbon

C2 65.0-72.0

bonded to two Br

atoms.

Bridgehead carbons
C1,C3 CH 48.0 -52.0 )

adjacent to C2.
C4, C10 35.0-38.0 Methylene carbons.

Distal bridgehead
C5, C7 CH 26.0-28.0

carbons.

Distal methylene
C6, C8, C9 33.0-35.0

carbons.

C. Infrared Spectroscopy (IR)

The IR spectrum lacks the carbonyl stretch (

) of the starting material (1720 cm
), confirming conversion.

e C-Br Stretch: Strong bands in the fingerprint region at 650 — 750 cm

o C-H Stretch: Characteristic adamantane cage vibrations at 2850 — 2950 cm

(
C-H).

o Absence: No peak at 1700-1750 cm

(Ketone consumed).
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Data Summary Table

Property Value | Characteristic Notes
Formula

MW 294.03 g/mol

Appearance White crystalline solid

Varies with purity; distinct from

Melting Point 162 — 164 °C )
1,3-isomer (mp 112°C).
2.70 (2H, bs), 2.35 (4H, m), No signal > 3.0 ppm (no H-C-
H NMR B)
1.7-2.1 (8H, m) .
68.5 (C-Br '
C NMR C2 is quaternary.

), 50.2 (C1,3), 37.5, 27.0

MS (EI) m/z 292:294:296 (1:2:1) Isotopic triad is diagnostic.

References

o Stetter, H., & Wulff, C. (1960). Uber Verbindungen mit Urotropin-Struktur, XVII. Uber die
Bromierung des Adamantans. Chemische Berichte, 93(6), 1366-1371. Link

e Olah, G. A, etal. (1985). Synthetic Methods and Reactions. 114. Preparation of 2,2-
Dihaloadamantanes. Journal of Organic Chemistry, 50(19), 3591-3593. Link

o National Institute of Standards and Technology (NIST).Mass Spectrum of Adamantane
Derivatives. NIST Chemistry WebBook.[5] Link

o Organic Syntheses.Adamantylideneadamantane. Org. Synth. 1981, 60, 88. (References use
of 2,2-dibromoadamantane as precursor). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Organic Syntheses Procedure [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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